Cas no 81778-10-1 (2-[(2-Chloro-5-fluorophenyl)methyl]-4,4-dimethyl-1,2-oxazolidin-3-one)

• Product name: 2-[(2-Chloro-5-fluorophenyl)methyl]-4,4-dimethyl-1,2-oxazolidin-3-one
• CAS No: 81778-10-1
• MF: C₁₂H₁₃ClFNO₂
• MW: 257.688525915146
• CID: 703010

2-[(2-Chloro-5-fluorophenyl)methyl]-4,4-dimethyl-1,2-oxazolidin-3-one Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolidinone, 2-[(2-chloro-5-fluorophenyl)methyl]-4,4-dimethyl-
• 2-[(2-chloro-5-fluorophenyl)methyl]-4,4-dimethyl-1,2-oxazolidin-3-one
• 2-[(2-Chloro-5-fluorophenyl)methyl]-4,4-dimethyl-1,2-oxazolidin-3-one

• Inchi： 1S/C12H13ClFNO2/c1-12(2)7-17-15(11(12)16)6-8-5-9(14)3-4-10(8)13/h3-5H,6-7H2,1-2H3
• InChI Key： LIGJLLLFKITYIY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1CN1C(C(C)(C)CO1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 311
• Topological Polar Surface Area: 29.5